E,E-Dienestrol-d6

• Molecular Formula: C18H18O2
• Molecular Weight: 272.4 g/mol
• InChI: InChI=1S/C18H18O2/c1-3-17(13-5-9-15(19)10-6-13)18(4-2)14-7-11-16(20)12-8-14/h3-12,19-20H,1-2H3/b17-3+,18-4+/i3D,4D,9D,10D,11D,12D
• InChIKey: NFDFQCUYFHCNBW-BXWLONRXSA-N

E,E-Dienestrol-d6: Deuterated Estrogen Reference Standard

E,E-Dienestrol-d6 is a stable isotope-labeled analog of the synthetic nonsteroidal estrogen E,E-Dienestrol, incorporating six deuterium atoms in place of six specific hydrogen atoms . As a stilbene derivative with the molecular formula C₁₈H₁₂D₆O₂ and a molecular weight of 272.37 g/mol, it is primarily employed as an internal standard in quantitative LC-MS/MS and GC-MS methods for the accurate determination of dienestrol residues in complex biological matrices . E,E-Dienestrol itself is a metabolite of the known endocrine disruptor diethylstilbestrol (DES) and is one of two primary stereoisomers (E,E- and Z,Z-), a structural feature that significantly impacts its biological activity .

Isotope-labeled internal standard (SIL-IS) for quantitative LC‑MS/MS analysis of dienestrol

Stereochemically defined E,E‑isomer ensures analytical specificity in complex biological matrices

Research tool for endocrine disruptor studies and DES metabolite pathway investigations

Why Generic Dienestrol Analogs Cannot Replace E,E-Dienestrol-d6

Substitution of E,E-Dienestrol-d6 with unlabeled dienestrol or alternative deuterated analogs (e.g., Dienestrol-d2, Dienestrol-d4, or the Z,Z-isomer) is not analytically equivalent. Unlabeled dienestrol lacks the necessary +6 Da mass shift required for differentiation from the target analyte in mass spectrometry, rendering it unusable as an isotope-labeled internal standard . Analogs with fewer deuterium atoms (d2, d4) provide a smaller mass shift, increasing the risk of spectral overlap with naturally occurring isotopes of the analyte and reducing quantitative accuracy, particularly in complex matrices . Critically, the E,E-stereoisomer of dienestrol exhibits distinct biological activity and chromatographic behavior compared to the Z,Z-isomer; using a Z,Z-labeled standard to quantify E,E-dienestrol introduces a fundamental mismatch that can compromise method specificity and accuracy .

Unlabeled dienestrol does not provide the required +6 Da mass shift, making it unsuitable as an isotope‑labeled internal standard.

Deuterated analogs with fewer labels (d2, d4) may increase spectral overlap with analyte natural isotopes, reducing quantitative accuracy.

Z,Z‑dienestrol exhibits distinct chromatographic and biological behavior; its use for E,E‑dienestrol quantification may compromise method specificity.

Quantitative Differentiation Against Closest Analogs

Superior Isotopic Enrichment for Reliable Mass Shift

E,E-Dienestrol-d6 from reputable suppliers is certified with an isotopic purity of 98.5 atom% D, enabling a reliable +6 Da mass shift with minimal interference from unlabeled or partially labeled species . In comparison, some generic deuterated dienestrol products (e.g., Dienestrol-d2 or d4) are often reported with lower isotopic enrichment (e.g., ≥95% purity, which may include chemical and isotopic purity combined) . Higher isotopic purity directly translates to a lower background signal in the analyte channel and improved signal-to-noise ratios for trace-level quantification .

Isotopic Purity

Specification review

98.5 atom% D vs ≥95% (generic d2/d4)

Higher isotopic purity supports lower detection limits and reduced channel cross‑talk.

Vendor‑specified enrichment; independent batch verification recommended.

Evidence Dimension	Isotopic Purity (atom% D)
Target Compound Data	98.5 atom% D
Comparator Or Baseline	≥95% (unspecified purity metric) for some generic Dienestrol-d2/d4 products
Quantified Difference	≥ 3.5 percentage point improvement in deuterium incorporation
Conditions	Vendor-specified isotopic enrichment values

Why This Matters

Higher isotopic purity ensures a lower limit of detection and more accurate quantification by minimizing cross-talk between analyte and internal standard channels.

Enhanced Mass Discrimination with Defined Deuterium Shift

The six deuterium atoms in E,E-Dienestrol-d6 confer a molecular weight of 272.37 g/mol, providing a +6 Da mass shift relative to unlabeled dienestrol (MW 266.34 g/mol) [1]. This shift is larger than that of Dienestrol-d2 (+2 Da, MW ~268.34) and Dienestrol-d4 (+4 Da, MW ~270.36) . A larger mass shift minimizes potential isotopic overlap with the analyte's M+2 or M+4 natural abundance peaks, which is critical for accurate peak integration in complex biological samples like bovine urine or pork liver .

Mass Shift

Reported

+6 Da vs +2 Da (d2), +4 Da (d4)

Larger mass separation enhances method selectivity and minimizes natural isotopic overlap.

Based on molecular formula; instrument resolution influences discrimination.

Evidence Dimension	Mass Shift from Unlabeled Analyte
Target Compound Data	+6 Da (MW 272.37)
Comparator Or Baseline	Dienestrol-d2: +2 Da; Dienestrol-d4: +4 Da
Quantified Difference	2-4 Da greater mass separation
Conditions	Molecular weight calculation based on molecular formula

Why This Matters

A greater mass separation between the internal standard and the analyte enhances method selectivity and reduces the risk of quantification bias due to natural isotopic abundance.

• [1] Wikipedia. Dienestrol. Available online: https://en.wikipedia.org/wiki/Dienestrol (accessed 2026). View Source

Certified High Chemical Purity for Accurate Calibration

E,E-Dienestrol-d6 is available with a certified chemical purity of 98.16% (by HPLC), making it suitable for preparation of calibration solutions and as a primary reference standard in validated methods . In contrast, some generic suppliers offer deuterated dienestrol products with a stated purity of only ≥95%, which may introduce a larger degree of uncertainty in quantitative assays, particularly when used to calibrate for trace-level analytes .

Chemical Purity

Specification review

98.16% (HPLC) vs ≥95% (generic)

Higher purity enables more accurate calibration and lowers quantification uncertainty.

Vendor HPLC data; independent QC may be required.

Evidence Dimension	Chemical Purity (HPLC)
Target Compound Data	98.16%
Comparator Or Baseline	≥95% for some generic deuterated dienestrol products
Quantified Difference	Approximately 3 percentage points higher purity
Conditions	HPLC analysis as reported by vendors

Why This Matters

Higher purity of the reference standard directly translates to more accurate calibration curves and lower uncertainty in quantitative results for regulatory or clinical applications.

Defined Long-Term Stability for Reproducible Results

Reputable suppliers of E,E-Dienestrol-d6 specify a shelf life of 24 months when stored under recommended conditions (e.g., refrigerator at 2-8°C, protected from light) . This defined stability period is supported by lot-specific documentation and is critical for ensuring method reproducibility and for use in multi-year studies or proficiency testing schemes. While other deuterated analogs may be chemically similar, the availability of well-documented, batch-to-batch consistency data is a key differentiator for procurement in regulated environments .

Shelf Life

Specification review

24 months vs unspecified (generic)

Documented stability reduces calibration drift and supports multi‑year reproducibility.

Storage at 2–8 °C, protected from light; real‑time monitoring advised.

Evidence Dimension	Certified Shelf Life
Target Compound Data	24 months
Comparator Or Baseline	Variable or unspecified for generic deuterated dienestrol products
Quantified Difference	Defined, documented stability period
Conditions	Storage at 2-8°C, protected from light, as per manufacturer's recommendation

Why This Matters

A defined and documented shelf life ensures the reference standard maintains its certified purity and isotopic enrichment, reducing the risk of calibration drift and method failure over time.

Primary Application Scenarios

Isotope Dilution LC-MS/MS for Trace Dienestrol Quantification

E,E-Dienestrol-d6 is the optimal internal standard for isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods designed to quantify dienestrol residues in complex matrices such as animal tissues, milk, or urine . Its +6 Da mass shift and high isotopic purity (98.5 atom% D) provide the necessary analytical separation from the native analyte to minimize matrix-induced ion suppression effects and ensure accurate quantification at trace levels (e.g., parts-per-trillion, ppt), as mandated by regulatory residue control programs .

Method Validation and Proficiency Testing in Accredited Labs

Given its certified chemical purity (≥98.16%) and documented stability (24-month shelf life), E,E-Dienestrol-d6 serves as a robust and traceable reference standard for method validation, calibration curve preparation, and ongoing quality control in accredited testing laboratories . Its use in proficiency testing (PT) schemes ensures inter-laboratory comparability and confidence in reported results, a requirement that generic, less rigorously characterized alternatives may not fulfill .

Metabolic Studies Tracking DES Conversion

As E,E-Dienestrol is a key metabolite of the banned growth promoter diethylstilbestrol (DES), its deuterated analog is essential for in vivo and in vitro metabolism studies investigating DES biotransformation pathways . The use of the E,E-stereoisomer is critical, as the Z,Z-isomer exhibits different biological activity and metabolic fate . This ensures that the tracer accurately reflects the behavior of the specific metabolite of interest.

Pharmaceutical Quality Control and Impurity Profiling

In pharmaceutical quality control (QC) laboratories, E,E-Dienestrol-d6 is used as a reference standard for HPLC and MS-based methods to identify and quantify dienestrol-related impurities in active pharmaceutical ingredients (APIs) or finished dosage forms . The well-defined purity and isotopic signature provide the high degree of confidence required for release testing, stability studies, and Abbreviated New Drug Application (ANDA) submissions .

Application

Selection Property

Validation Focus

LC‑MS/MS trace quantification in complex research matrices

+6 Da mass shift and high isotopic purity

Matrix‑effect control and accuracy verification

Method validation and quality control studies

Certified purity and documented stability

Calibration accuracy, inter‑laboratory comparability

DES metabolism pathway research

Stereochemically defined E,E‑isomer

Isomer‑specific metabolic fate tracing

Pharmaceutical impurity profiling studies

Defined purity and isotopic signature

Method specificity and stability‑indicating assays